Cas no 52767-85-8 (2(1H)-Pyrimidinethione, 5-(1-methylethyl)-)

• Product Name: 2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
• CAS No: 52767-85-8
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 1578733
• PubChem ID: 12356157
• Update Time: 2025-04-21

2(1H)-Pyrimidinethione, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
• 5-propan-2-yl-1H-pyrimidine-2-thione
• 5-isopropylpyrimidine-2-thiol
• 52767-85-8
• DTXSID40493775
• GS2579
• 5-(Propan-2-yl)pyrimidine-2(1H)-thione
• SCHEMBL10165324

• Inchi： 1S/C7H10N2S/c1-5(2)6-3-8-7(10)9-4-6/h3-5H,1-2H3,(H,8,9,10)
• InChI Key： KWJDJZAGSWZZQL-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=CN1)C(C)C

Computed Properties

• Exact Mass: 154.0566
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 24.39